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Compound of Interest

Compound Name: BAY-6035-R-isomer

Cat. No.: B605945

Essential Safety and Handling Guide for BAY-
6035-R-isomer

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
BAY-6035-R-isomer, a potent and selective inhibitor of SMYD3 (SET and MYND domain-
containing protein 3). Adherence to these procedures is essential to ensure a safe laboratory
environment.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling BAY-6035-R-isomer
to minimize exposure and ensure personal safety.
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PPE Category Specific Requirements

Eye/Face Protection Chemical safety glasses or goggles.

i Compatible chemical-resistant gloves (e.g.,
Hand Protection .
nitrile rubber).

) ] Laboratory coat, long-sleeved shirt, and long
Skin and Body Protection
pants.

A NIOSH-approved respirator is recommended
Respiratory Protection if working with the solid form for extended

periods or in a poorly ventilated area.

Operational Plan: Handling and Storage

Proper handling and storage are crucial to maintain the integrity of the compound and the
safety of laboratory personnel.

Receiving and Inspection:
e Upon receipt, visually inspect the container for any damage or leaks.

 Verify that the product name and CAS number (2247890-13-5) on the label match the order.
[11[2]

Preparation of Stock Solutions:

» Handle the solid compound in a well-ventilated area or a chemical fume hood to avoid
inhalation of dust.

o BAY-6035-R-isomer is soluble in DMSO and ethanol.[3]

» Prepare stock solutions by dissolving the compound in the appropriate solvent to the desired
concentration.

Storage:

o Store the solid compound and stock solutions at -20°C for long-term stability.[1][2]
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e For stock solutions, it is recommended to aliquot into single-use volumes to avoid repeated
freeze-thaw cycles.[4]

Disposal Plan

All waste materials contaminated with BAY-6035-R-isomer must be disposed of in accordance
with institutional, local, state, and federal regulations.

Waste Streams:

» Solid Waste: Contaminated items such as pipette tips, tubes, and gloves should be collected
in a designated, sealed hazardous waste container.

e Liquid Waste: Unused solutions and contaminated solvents should be collected in a
designated hazardous waste container for chemical waste. Do not dispose of down the

drain.

Experimental Workflow and Signaling Pathway

BAY-6035 is a selective inhibitor of the histone methyltransferase SMYD3.[5] It has been
shown to inhibit the methylation of MEKK2, a downstream target of SMYD3.[1][4]
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Caption: Experimental workflow for handling BAY-6035-R-isomer.
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Caption: Inhibition of SMYD3-mediated MEKK2 methylation by BAY-6035-R-isomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling BAY-6035-
R-isomer]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605945#personal-protective-equipment-for-handling-
bay-6035-r-isomer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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